4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported. For instance, 3-Methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid was synthesized chemoselectively from 3-formyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid, using Et3SiH/I2 as a reducing agent . The transformation of the formyl group into a methyl group was clearly established on the basis of IR, 1H NMR, 13C NMR, and mass spectral data .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-methylcyclohexanone", "thiophene-2-carboxylic acid", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "sodium sulfate", "ethyl acetate", "water" ], "Reaction": [ "1. Reduction of 4-methylcyclohexanone with sodium borohydride in the presence of acetic acid to yield 4-methylcyclohexanol.", "2. Oxidation of 4-methylcyclohexanol with sodium chlorite in the presence of acetic acid to yield 4-methylcyclohexanone.", "3. Condensation of 4-methylcyclohexanone with thiophene-2-carboxylic acid in the presence of hydrochloric acid to yield 4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid.", "4. Neutralization of the reaction mixture with sodium hydroxide and extraction of the product with ethyl acetate.", "5. Drying of the organic layer with sodium sulfate and evaporation of the solvent to yield the target compound." ] } | |
CAS RN |
1558527-34-6 |
Product Name |
4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid |
Molecular Formula |
C10H12O2S |
Molecular Weight |
196.3 |
Purity |
0 |
Origin of Product |
United States |
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